(1-(3-Methoxy-4-nitrophenyl)piperidin-3-yl)methanol

• IUPAC Name: [1-(3-methoxy-4-nitrophenyl)piperidin-3-yl]methanol
• InChI: InChI=1S/C13H18N2O4/c1-19-13-7-11(4-5-12(13)15(17)18)14-6-2-3-10(8-14)9-16/h4-5,7,10,16H,2-3,6,8-9H2,1H3
• InChI Key: KLZBHGIOBJSYKD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)N2CCCC(C2)CO)[N+](=O)[O-]
• Molecular Formula: C13H18N2O4
• Molecular Weight: 266.29 g/mol

Description

“(1-(3-Methoxy-4-nitrophenyl)piperidin-3-yl)methanol” is a chemical compound with the molecular formula C13H18N2O4 and a molecular weight of 266.29. It is used for research purposes.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Molecular Structure Analysis

The molecular structure of “(1-(3-Methoxy-4-nitrophenyl)piperidin-3-yl)methanol” consists of a piperidine ring attached to a methoxy-nitrophenyl group and a methanol group.

Physical And Chemical Properties Analysis

“(1-(3-Methoxy-4-nitrophenyl)piperidin-3-yl)methanol” is a solid at room temperature. It has a molecular weight of 266.29.

Scientific Research Applications

• Catalysis and Nucleophilic Substitution Reactions : Research by Consiglio et al. (1981) investigated the kinetics of piperidino-substitution in methanol, highlighting catalysis by both piperidine and methoxide. This study is crucial for understanding the reactions involving molecules like (1-(3-Methoxy-4-nitrophenyl)piperidin-3-yl)methanol (Consiglio, Arnone, Spinelli, & Noto, 1981).

• Crystal Structure and Synthesis : The work of Prasad et al. (2008) focused on the synthesis and crystal structure analysis of a compound similar to (1-(3-Methoxy-4-nitrophenyl)piperidin-3-yl)methanol, providing insights into the molecular configuration and potential applications in crystallography (Prasad, Naveen, Anandakumar, Vinaya, Gowda, Sridhar, Prasad, & Rangappa, 2008).

• Synthesis and Characterization of Piperidin Derivatives : A study by Feng (2011) demonstrated the synthesis of a novel piperidin-1-yl pyridine derivative, using a methodology that could be applicable to synthesizing related compounds like (1-(3-Methoxy-4-nitrophenyl)piperidin-3-yl)methanol. This research contributes to the field of organic synthesis and characterization of nitrogen-containing heterocycles (Wu Feng, 2011).

• Electrochemical Oxidation Studies : Elinson et al. (2006) explored the indirect electrochemical oxidation of piperidin-4-ones, a study relevant to understanding the electrochemical behaviors of similar compounds like (1-(3-Methoxy-4-nitrophenyl)piperidin-3-yl)methanol. This research offers insights into the electrochemical properties and potential applications in organic electrochemistry (Elinson, Dorofeev, Feducovich, Nasybullin, Litvin, Kopyshev, & Nikishin, 2006).

Safety and Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled.